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Compound of Interest

Compound Name: 3-Nonanol

Cat. No.: B1585245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical and physical

properties of 3-Nonanol. The information is presented in a structured format to facilitate easy

access and comparison for research, development, and drug formulation applications.

Chemical and Physical Properties of 3-Nonanol
3-Nonanol, a secondary alcohol, presents as a colorless liquid.[1] Its molecular structure and

key identifiers are fundamental to understanding its behavior and interactions in various

chemical and biological systems.

Identifier Value Source

IUPAC Name nonan-3-ol [2]

CAS Number 624-51-1 [1][3][4][5]

Molecular Formula C9H20O [1][2][3][5]

Molecular Weight 144.25 g/mol [2][3][4]

Canonical SMILES CCCCCCC(CC)O [1][5]

InChI Key
GYSCXPVAKHVAAY-

UHFFFAOYSA-N
[1][4]
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A comprehensive summary of the physical properties of 3-Nonanol is provided below. These

properties are crucial for handling, storage, and application in experimental and industrial

settings.

Physical Property Value Conditions Source

Boiling Point 192-194 °C [4]

195.0 °C @ 760.00 mm Hg [2][5]

196.6 ± 8.0 °C @ 760 mmHg [3]

Density 0.82 g/cm³ at 20 °C [4]

0.8 ± 0.1 g/cm³ [3]

Flash Point 79.5 ± 6.5 °C [3]

96 °C Closed Cup [4]

Solubility in Water 288.4 mg/L
Temperature not

stated
[1]

0.315 mg/mL at 25 °C [2][5]

Vapor Pressure 0.1 ± 0.8 mmHg at 25°C [3]

0.0762 hPa @ 20°C (estimated) [5]

0.1263 hPa @ 25°C (estimated) [5]

Refractive Index 1.430 [3]

pKa 15.44 ± 0.20 Predicted [1]

LogP 3.35 [3]

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and identification of 3-Nonanol.
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Spectroscopy Data Source

¹H NMR Spectrum available in CDCl₃ [1][6]

¹³C NMR Spectrum available in CDCl₃ [1]

IR
Spectrum available as a liquid

film
[1]

Mass Spectrometry Data available [1]

Experimental Protocols
The following are generalized, standard methodologies for determining the key physical

properties of liquid alcohols like 3-Nonanol.

Determination of Boiling Point (OECD 103)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common method for determination is the distillation

method.

Apparatus: A distillation flask, condenser, thermometer, and a receiving vessel.

Procedure:

The liquid is placed in the distillation flask with a few boiling chips.

The thermometer is positioned so that the top of the bulb is level with the bottom of the

side-arm of the flask.

The liquid is heated, and the temperature is recorded when the liquid begins to boil and

the first drop of distillate is collected in the receiving vessel.

The heating is continued until a steady boiling point is observed.

Determination of Density (ASTM D4052)
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Density is the mass per unit volume of a substance. For liquids, a digital density meter is a

common and accurate method.

Apparatus: A digital density meter with an oscillating U-tube.

Procedure:

The instrument is calibrated using a reference standard of known density.

A sample of the liquid is injected into the U-tube.

The instrument measures the oscillation period of the U-tube containing the sample, which

is then converted to a density value.

Determination of Flash Point (ASTM D93 - Pensky-
Martens Closed Cup Method)
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. The Pensky-Martens closed-cup method is suitable for combustible liquids.

Apparatus: A Pensky-Martens closed-cup tester, which includes a heated cup with a lid, a

stirrer, and an ignition source.

Procedure:

The sample is placed in the test cup and the lid is secured.

The sample is heated at a slow, constant rate while being stirred.

At specified temperature intervals, the stirring is stopped, and an ignition source is dipped

into the vapor space above the liquid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors to ignite.

Determination of Water Solubility
The solubility of an alcohol in water can be determined by the shake-flask method.
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Apparatus: A flask with a stopper, a constant temperature bath, and an analytical method to

determine the concentration of the alcohol in the water (e.g., gas chromatography).

Procedure:

An excess amount of the alcohol is added to a known volume of water in the flask.

The flask is sealed and agitated in a constant temperature bath for a prolonged period

(e.g., 24-48 hours) to ensure equilibrium is reached.

The mixture is then allowed to stand undisturbed to allow for phase separation.

A sample of the aqueous phase is carefully removed and its concentration is determined.

Logical Relationships of 3-Nonanol's Properties
The following diagram illustrates the interconnectedness of the fundamental properties of 3-
Nonanol.
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Logical Flow of 3-Nonanol's Properties
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Click to download full resolution via product page

Caption: Interrelationship of 3-Nonanol's molecular and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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